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Compound of Interest

Compound Name: 2-Methyl-3-thiosemicarbazide

Cat. No.: B1274210 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-3-thiosemicarbazide. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile:

Property Value

Linear Formula H₂NCSN(CH₃)NH₂

CAS Number 6938-68-7

Molecular Weight 105.16 g/mol

Form Powder

Melting Point 173-175 °C (lit.)[1]

Hazard Identification and Classification
2-Methyl-3-thiosemicarbazide is classified as a hazardous substance. The primary hazards

are summarized below.
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Hazard Class GHS Classification Signal Word Hazard Statements

Acute Toxicity (Oral) Category 2 Danger
H300: Fatal if

swallowed.[2]

Skin

Corrosion/Irritation
Category 2[3] Warning

H315: Causes skin

irritation.[3]

Serious Eye

Damage/Eye Irritation
Category 2[3] Warning

H319: Causes serious

eye irritation.[3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)[3]

Warning
H335: May cause

respiratory irritation.[3]

Hazardous to the

Aquatic Environment

(Long-term)

Category 3 -

H412: Harmful to

aquatic life with long

lasting effects.[2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical safety goggles or

eyeshields.[4] A face shield

should be worn if there is a risk

of splashing.

Ensure eye protection meets

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

Hand Protection
Chemically resistant,

impervious gloves.

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact. Dispose of

contaminated gloves as

hazardous waste. Wash hands

thoroughly after handling.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated.[4] A dust

mask type N95 (US) is

recommended.

Use in a well-ventilated area,

preferably under a chemical

fume hood.[4] If a respirator is

the sole means of protection,

use a full-face supplied air

respirator.[5]

Protective Clothing Laboratory coat.
Change contaminated clothing

immediately.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling and Storage Workflow
All handling of 2-Methyl-3-thiosemicarbazide should be conducted in a designated area with

appropriate engineering controls.
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Diagram 1: Handling and Storage Workflow
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Caption: Workflow for receiving, storing, and handling 2-Methyl-3-thiosemicarbazide.

First Aid and Emergency Procedures
Immediate response is critical in case of exposure.
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Exposure Route First Aid Measures

If Swallowed
Immediately call a POISON CENTER or doctor.

[4] Rinse mouth.[4] Do NOT induce vomiting.[4]

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do. Continue

rinsing.

If Inhaled
Move person into fresh air.[5] If not breathing,

give artificial respiration.[4]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and exposure.
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Diagram 2: Spill and Disposal Plan

Accidental Release Measures
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Caption: Procedural flow for managing spills and disposing of 2-Methyl-3-thiosemicarbazide.

Disposal Methods: Waste material must be disposed of in accordance with national and local

regulations. Leave chemicals in their original containers and do not mix with other waste.
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Handle uncleaned containers as you would the product itself. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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